1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid

• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 1-benzyl-2,5-dihydropyrrole-3,4-dicarboxylic acid
• InChI: InChI=1S/C13H13NO4/c15-12(16)10-7-14(8-11(10)13(17)18)6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,15,16)(H,17,18)
• InChI Key: HHYUZTKOVJHYCQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(CN1CC2=CC=CC=C2)C(=O)O)C(=O)O

Description

1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid is a heterocyclic organic compound that features a pyrrole ring substituted with a benzyl group and two carboxylic acid groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of benzylamine with maleic anhydride, followed by cyclization and subsequent hydrolysis to yield the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrrole derivatives.

Reduction: Reduction reactions can yield dihydropyrrole derivatives with different substitution patterns.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce new functional groups onto the pyrrole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and acyl chlorides are employed under acidic or basic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrrole-2,5-dicarboxylic acid derivatives, while substitution reactions can introduce various alkyl or acyl groups .

Scientific Research Applications

1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a precursor for drug development.

Industry: It is used in the production of polymers and advanced materials with specific properties